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Compound of Interest

1-(3-Bromo-4-
Compound Name:
methoxyphenyl)ethanone

Cat. No.: B1268460

Essential Safety and Handling Guide for 1-(3-Bromo-
4-methoxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety protocols and logistical plans for handling 1-(3-

Bromo-4-methoxyphenyl)ethanone. Adherence to these procedures is critical for ensuring
laboratory safety and proper chemical management.

Hazard Identification and GHS Classification

1-(3-Bromo-4-methoxyphenyl)ethanone is a hazardous substance requiring careful handling
to mitigate risks. The following table summarizes its GHS classification.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1268460?utm_src=pdf-interest
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Bromo-4-methoxyphenyl_ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4

H332: Harmful if inhaled

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-(3-Bromo-4-

methoxyphenyl)ethanone.
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PPE Category

Standard/Specificat
Item . Purpose
ion

Eye Protection

) Protects eyes from
Chemical splash
ANSI z87.1 standard splashes and vapors.

goggles
[2]
Required when there
Face shield (in is a risk of significant
addition to goggles) splash or exothermic
reaction.[2]
Protects skin from
absorption. Inspect
] Chemical-resistant Nitrile or Neoprene gloves before each
Hand Protection )
gloves recommended use and dispose of
them immediately
after contamination.[2]
] Protects against
_ Flame-resistant lab _
Body Protection ) Fully buttoned splashes and potential
coa
fire hazards.[2]
Closed-toe, closed- Prevents exposure
Footwear - .
heel shoes from spills.[2]

Respiratory Protection

Use if engineering

controls (fume hood)
NIOSH-approved

respirator

- are insufficient or

during emergencies.

[2]

Engineering Controls
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Control Requirement

All work must be performed in a properly
Ventilation functioning chemical fume hood to minimize

inhalation exposure.[2]

An emergency eyewash station and safety
Emergency Equipment shower must be readily accessible in the
immediate work area.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 1-(3-Bromo-4-
methoxyphenyl)ethanone from receipt to disposal.
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Workflow for Handling 1-(3-Bromo-4-methoxyphenyl)ethanone

Preparation

Receive & Inspect

Store in cool, dry,
#vell-ventilated area

Secure Storage

ransfer to lab

Pre-Handling Checks

Hangling

Don Appropriate PPE

;

Work in Fume Hood

fter experiment

Cleanup & Disposal

Post-Handling Decontamination

egregate waste

Waste Collection

;

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for Handling 1-(3-Bromo-4-methoxyphenyl)ethanone.
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Disposal Plan

All waste containing 1-(3-Bromo-4-methoxyphenyl)ethanone is considered hazardous and

must be disposed of in accordance with institutional and governmental regulations.

Waste Type Collection Procedure Disposal Method
Arrange for disposal through a
Collect contaminated lab licensed environmental
supplies (e.qg., gloves, filter management company. High-
Solid Waste paper) in a designated, sealed, temperature incineration is a

and labeled solid hazardous

waste container.[3]

common method for
halogenated organic

compounds.[2][4]

Liquid Waste (Organic)

All brominated organic wastes
must be collected in a
dedicated, labeled container
for "Halogenated Organic
Waste". Do not mix with non-

halogenated organic waste.[3]

Disposal via a licensed
hazardous waste management

company.[4]

Liquid Waste (Aqueous)

Aqueous solutions containing
brominated compounds should
be treated as hazardous waste
and collected separately in a

labeled container.[3]

Neutralization with a reducing
agent like sodium bisulfite or
sodium thiosulfate may be
possible before disposal, but
always follow institutional
guidelines.[4] Otherwise,
dispose of as hazardous

waste.

Spill and Emergency Procedures
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Emergency Action

Evacuate the immediate area.[2] Wear
appropriate PPE, including respiratory
protection.[2] Contain the spill using an inert
Minor Spill absorbent material (e.g., sand, vermiculite).[2]
Collect the absorbed material into a sealed,

labeled container for hazardous waste disposal.

[2]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[2]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ) ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ) o ) )

easy to do. Continue rinsing. Seek immediate

medical attention.[2]

_ Do NOT induce vomiting. Rinse mouth. Seek
Ingestion . . . .
immediate medical attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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